Cas no 16731-59-2 (Benzenemethanamine,N-2-propyn-1-yl-, hydrobromide (1:1))

Benzenemethanamine,N-2-propyn-1-yl-, hydrobromide (1:1) structure
16731-59-2 structure
Product Name:Benzenemethanamine,N-2-propyn-1-yl-, hydrobromide (1:1)
CAS No:16731-59-2
MF:C10H12BrN
MW:226.112981796265
CID:181958
PubChem ID:204629
Update Time:2025-04-19

Benzenemethanamine,N-2-propyn-1-yl-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,N-2-propyn-1-yl-, hydrobromide (1:1)
    • N-benzylprop-2-yn-1-amine,hydrobromide
    • Benzylamine, N-2-propynyl-, hydrobromide
    • DTXSID00168275
    • VUFB-10694
    • Benzylpropargylamine hydrobromide
    • Benzenemethanamine, N-2-propynyl-, hydrobromide
    • Propargylbenzylammonium bromide
    • N-2-Propynylbenzenemethanamine hydrobromide
    • CHEMBL4582237
    • N-2-Propynylbenzylamine hydrobromide
    • 16731-59-2
    • Inchi: 1S/C10H11N.BrH/c1-2-8-11-9-10-6-4-3-5-7-10;/h1,3-7,11H,8-9H2;1H
    • InChI Key: JFMHWOCZBDVQOJ-UHFFFAOYSA-N
    • SMILES: Br.N(CC#C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 225.01536
  • Monoisotopic Mass: 225.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 136
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Boiling Point: 244.6°Cat760mmHg
  • Flash Point: 103.7°C
  • PSA: 12.03
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